Cas no 896448-27-4 (1H-Imidazole-1-carboxylic acid, 1-ethylpropyl ester)

• Product Name: 1H-Imidazole-1-carboxylic acid, 1-ethylpropyl ester
• CAS No: 896448-27-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 1943461
• PubChem ID: 11608034
• Update Time: 2025-04-21

1H-Imidazole-1-carboxylic acid, 1-ethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylic acid, 1-ethylpropyl ester
• SCHEMBL1740337
• 1-Ethylpropyl 1H-imidazole-1-carboxylate
• DB-391021
• 896448-27-4

• Inchi： 1S/C9H14N2O2/c1-3-8(4-2)13-9(12)11-6-5-10-7-11/h5-8H,3-4H2,1-2H3
• InChI Key： GYIXAYNYUVMCGF-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC=C1)=O)C(CC)CC

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų